Cas no 113420-79-4 (2-OXAZOLIDINONE, 5-(HYDROXYMETHYL)-3-[(1S)-1-PHENYLETHYL]-, (5S)-)

• Product Name: 2-OXAZOLIDINONE, 5-(HYDROXYMETHYL)-3-[(1S)-1-PHENYLETHYL]-, (5S)-
• CAS No: 113420-79-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 3263922
• PubChem ID: 728616
• Update Time: 2025-04-21

2-OXAZOLIDINONE, 5-(HYDROXYMETHYL)-3-[(1S)-1-PHENYLETHYL]-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2-OXAZOLIDINONE, 5-(HYDROXYMETHYL)-3-[(1S)-1-PHENYLETHYL]-, (5S)-
• 113420-79-4
• (S)-5-(Hydroxymethyl)-3-((S)-1-phenylethyl)oxazolidin-2-one

• Inchi： 1S/C12H15NO3/c1-9(10-5-3-2-4-6-10)13-7-11(8-14)16-12(13)15/h2-6,9,11,14H,7-8H2,1H3/t9-,11-/m0/s1
• InChI Key： DLSXXQPFKFHRSW-ONGXEEELSA-N
• SMILES： O1C(N([C@@H](C)C2C=CC=CC=2)C[C@H]1CO)=O

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų